2-Chloro-3-methylpyridin-4-amine
Overview
Description
2-Chloro-3-methylpyridin-4-amine is a chemical compound with the molecular weight of 142.59 . It is also known as CAPIC . It is a key intermediate in the production of nevirapine, a non-nucleosidic reverse transcriptase inhibitor that has been established to be clinically useful for the treatment of infection by HIV-1 .
Synthesis Analysis
An improved and commercially valuable process has been developed for the scalable synthesis of 2-chloro-3-amino-4-methylpyridine (CAPIC), a key intermediate of Nevirapine . The synthesis was accomplished in four steps, featuring condensation starting from 4,4-dimethoxyl-2-butanone and cyanoacetamide with ammonium acetate and acetic acid as catalysts .Molecular Structure Analysis
The InChI code for 2-Chloro-3-methylpyridin-4-amine is1S/C6H7ClN2/c1-4-5(8)2-3-9-6(4)7/h2-3H,1H3,(H2,8,9) . This code provides a specific string of characters that represents the molecular structure of the compound. Physical And Chemical Properties Analysis
2-Chloro-3-methylpyridin-4-amine is a solid at room temperature . It should be stored in a dark place, in an inert atmosphere, at temperatures between 2-8°C .Scientific Research Applications
2-Chloro-3-methylpyridin-4-amine: A Comprehensive Analysis of Scientific Research Applications:
Drug Synthesis Intermediary
2-Chloro-3-methylpyridin-4-amine serves as a crucial intermediate in the synthesis of various drugs. It undergoes essential reactions such as substitution, amidation, and cyclization, which are pivotal in creating complex drug molecules .
Oncology Research
This compound holds significant value in oncology research due to its potential in the development of new cancer treatments. Its unique structure allows for the creation of targeted therapies that can interact with specific cancer cells .
Materials Science
In the field of materials science, 2-Chloro-3-methylpyridin-4-amine contributes to the development of new materials with enhanced properties, such as increased durability or improved conductivity .
Biological Evaluation
The compound is used in biological evaluations, particularly in the study of anti-HIV agents. Its modifications lead to new compounds with potential therapeutic effects against HIV .
Chemical Synthesis Process Development
An improved process for the scalable synthesis of this compound has been developed, showcasing its commercial value and versatility in chemical production .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that this compound plays a critical role in various chemical reactions due to the presence of both a reactive amine group and a chlorine atom .
Mode of Action
The mode of action of 2-Chloro-3-methylpyridin-4-amine involves its interaction with its targets through its reactive amine group and chlorine atom. These functional groups offer multiple pathways for chemical interactions and transformations .
Biochemical Pathways
It is known that this compound is a key intermediate in the synthesis of nevirapine, a non-nucleoside reverse transcriptase inhibitor used in the treatment of hiv-1 infection .
Result of Action
Its role as a key intermediate in the synthesis of nevirapine suggests that it contributes to the therapeutic effects of this drug .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Chloro-3-methylpyridin-4-amine. For instance, it is recommended to store the compound in a dark place under an inert atmosphere at 2-8°C to maintain its stability .
properties
IUPAC Name |
2-chloro-3-methylpyridin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2/c1-4-5(8)2-3-9-6(4)7/h2-3H,1H3,(H2,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPIGCGMFJRAVJS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10505450 |
Source
|
| Record name | 2-Chloro-3-methylpyridin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10505450 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3-methylpyridin-4-amine | |
CAS RN |
79055-64-4 |
Source
|
| Record name | 2-Chloro-3-methylpyridin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10505450 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Bromothieno[3,2-b]pyridine](/img/structure/B1590167.png)
